Cas no 127654-56-2 (5-Benzocyclodecenol,5,6,7,8,9,10,11,12-octahydro-, (R)- (9CI))

• Product Name: 5-Benzocyclodecenol,5,6,7,8,9,10,11,12-octahydro-, (R)- (9CI)
• CAS No: 127654-56-2
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 200290
• PubChem ID: 3035509
• Update Time: 2025-04-19

5-Benzocyclodecenol,5,6,7,8,9,10,11,12-octahydro-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Benzocyclodecenol,5,6,7,8,9,10,11,12-octahydro-, (R)- (9CI)
• (5R)-5,6,7,8,9,10,11,12-octahydrobenzo[10]annulen-5-ol
• 1,2-benzocyclodecen-3-ol
• Benzocyclodecenol, 5,6,7,8,9,10,11,12-octahydro-, (R)-
• DTXSID60155621
• 127654-56-2

• Inchi： 1S/C14H20O/c15-14-11-5-3-1-2-4-8-12-9-6-7-10-13(12)14/h6-7,9-10,14-15H,1-5,8,11H2/t14-/m1/s1
• InChI Key： WTHSRNWVSPIDPS-CQSZACIVSA-N
• SMILES： O[C@H]1C2C=CC=CC=2CCCCCCC1

Computed Properties

• Exact Mass: 204.1515
• Monoisotopic Mass: 204.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4

Experimental Properties

• Density: 1
• Boiling Point: 344.4°Cat760mmHg
• Flash Point: 134.7°C
• Refractive Index: 1.529
• PSA: 20.23